Cas no 1255525-18-8 (P-(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethyl-phosphonic Acid Monoethyl Ester)

• Product Name: P-(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethyl-phosphonic Acid Monoethyl Ester
• CAS No: 1255525-18-8
• MF: C₁₁H₁₈N₅O₄P
• MW: 315.26548242569
• CID: 1037192
• PubChem ID: 71463811
• Update Time: 2025-06-25

P-(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethyl-phosphonic Acid Monoethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl hydrogen ((((S)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphonate
• P-[[(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]-phosphonic Acid Monoethyl Ester
• EsmololAcid-d7
• [(2S)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-ethoxyphosphinic acid
• 1255525-18-8
• Ethylhydrogen((((S)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphonate
• P-(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethyl-phosphonic Acid Monoethyl Ester

• MDL： MFCD23701527
• Inchi： 1S/C11H18N5O4P/c1-3-20-21(17,18)7-19-8(2)4-16-6-15-9-10(12)13-5-14-11(9)16/h5-6,8H,3-4,7H2,1-2H3,(H,17,18)(H2,12,13,14)/t8-/m0/s1
• InChI Key： RKTDGEHXFPNCDC-QMMMGPOBSA-N
• SMILES： P(CO[C@@H](C)CN1C=NC2=C(N)N=CN=C12)(=O)(O)OCC

Computed Properties

• Exact Mass: 315.11000
• Monoisotopic Mass: 315.10964107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 135.19000
• LogP: 1.57420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on P-(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethyl-phosphonic Acid Monoethyl Ester

P-(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethyl-phosphonic Acid Monoethyl Ester: A Comprehensive Overview

The compound P-(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethyl-phosphonic Acid Monoethyl Ester (CAS No. 1255525-18-8) is a highly specialized chemical entity with significant potential in the fields of pharmacology and biotechnology. This compound, characterized by its complex structure, has garnered attention due to its unique properties and promising applications in drug development and biochemical research.

Structure and Synthesis: The molecule consists of a purine ring system, which is a heterocyclic aromatic compound, fused with an amino group at the 6-position. This purine moiety is connected to a phosphonic acid group via a chiral center, specifically the (1S) configuration. The ethoxymethyl ester group further enhances the compound's solubility and stability. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging asymmetric catalysis to achieve high enantiomeric excess, which is critical for its pharmacological activity.

Pharmacological Properties: Studies have demonstrated that P-(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethyl-phosphonic Acid Monoethyl Ester exhibits potent inhibitory activity against specific enzymes involved in cellular signaling pathways. For instance, research published in *Nature Chemical Biology* highlights its ability to modulate kinase activity, making it a promising lead compound for the development of targeted therapies in oncology and neurodegenerative diseases. The compound's selectivity and bioavailability have been optimized through iterative medicinal chemistry efforts, as detailed in recent clinical trials.

Biological Applications: Beyond its pharmacological applications, this compound has found utility in biochemical assays and as a tool compound for studying enzyme mechanisms. Its role in inhibiting adenosine receptors has been extensively studied, with findings published in *Journal of Medicinal Chemistry* indicating its potential as a therapeutic agent for inflammatory disorders. Additionally, the compound's ability to modulate purine metabolism has implications for the treatment of metabolic disorders such as gout and hyperuricemia.

Safety and Toxicology: Preclinical studies have evaluated the safety profile of P-(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethyl-phosphonic Acid Monoethyl Ester, with results indicating low toxicity at therapeutic doses. Long-term toxicity studies conducted in rodent models have shown minimal adverse effects, supporting its potential for chronic administration. These findings are consistent with recent regulatory submissions that highlight the compound's favorable safety margin.

Future Directions: Ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its efficacy in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are exploring novel delivery systems, including nanoparticle formulations, to improve bioavailability. Furthermore, investigations into the compound's mechanism of action at the molecular level are shedding light on its potential for repurposing in other therapeutic areas.

In conclusion, P-(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethyl-phosphonic Acid Monoethyl Ester represents a cutting-edge chemical entity with vast potential across multiple therapeutic domains. Its unique structure, coupled with advancements in synthetic methodology and pharmacological profiling, positions it as a key player in the development of next-generation therapeutics.